4-Hydroxy-4-methylcyclohexanone
Cat. No. B091476
M. Wt: 128.17 g/mol
InChI Key: MACNVPBGMHPCML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09206191B2
Procedure details
To a solution of 8-methyl-1,4-dioxaspiro[4.5]decan-8-ol (6.1 g, 35.5 mmol) in THF (200 mL) was added 2 N HCl (32 mL). The resulting mixture was stirred at RT overnight, and then was basified to pH 8.0 by saturated K2CO3 solution. The separated organic layer was concentrated in vacuo and the residue was purified by column chromatography on silica gel (EA:PE=3:20 to 2:3) to afford the title compound as yellow oil (4.1 g, yield: 86.7%).
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1([OH:12])[CH2:11][CH2:10][C:5]2(OCC[O:6]2)[CH2:4][CH2:3]1.Cl.C([O-])([O-])=O.[K+].[K+]>C1COCC1>[OH:12][C:2]1([CH3:1])[CH2:11][CH2:10][C:5](=[O:6])[CH2:4][CH2:3]1 |f:2.3.4|
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Inputs
Step One
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Name
|
|
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Quantity
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6.1 g
|
|
Type
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reactant
|
|
Smiles
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CC1(CCC2(OCCO2)CC1)O
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Name
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|
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Quantity
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32 mL
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|
Type
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reactant
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Smiles
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Cl
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Name
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|
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Quantity
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200 mL
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|
Type
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solvent
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|
Smiles
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C1CCOC1
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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|
Type
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reactant
|
|
Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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The resulting mixture was stirred at RT overnight
|
|
Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The separated organic layer was concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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the residue was purified by column chromatography on silica gel (EA:PE=3:20 to 2:3)
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
|
|
|
Type
|
product
|
|
Smiles
|
OC1(CCC(CC1)=O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.1 g | |
| YIELD: PERCENTYIELD | 86.7% | |
| YIELD: CALCULATEDPERCENTYIELD | 90.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
